Cas no 872594-79-1 (5-oxo-1-phenyl-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide)

5-Oxo-1-phenyl-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a heterocyclic compound featuring a pyrrolidinone core linked to a phenyl group and a 1,3,4-thiadiazole moiety substituted with a pyridinylmethylsulfanyl group. This structure suggests potential biological activity, particularly in medicinal chemistry applications, due to the presence of pharmacophoric elements such as the thiadiazole and pyridine rings. The compound may exhibit favorable binding interactions with biological targets, making it a candidate for further pharmacological investigation. Its synthetic versatility allows for derivatization, enabling structure-activity relationship studies. The molecular design combines rigidity and polarity, which could enhance selectivity and solubility in drug discovery contexts.

5-oxo-1-phenyl-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide structure

872594-79-1 structure

Product Name:5-oxo-1-phenyl-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

CAS No:872594-79-1

MF:C₁₉H₁₇N₅O₂S₂

MW:411.50058054924

CID:6336250

PubChem ID:12006097

Update Time:2025-05-27

5-oxo-1-phenyl-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-oxo-1-phenyl-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
- HMS1655A16
- AB00545758-02
- HMS3376E05
- SR-01000018472-1
- MLS000724944
- AKOS024616168
- 5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
- HMS2514P08
- 5-oxo-1-phenyl-N-[5-(pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide
- F1877-0114
- SMR000237061
- CHEMBL1359364
- 5-oxo-1-phenyl-N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
- SR-01000018472
- 872594-79-1
- Inchi： 1S/C19H17N5O2S2/c25-16-10-13(11-24(16)15-7-2-1-3-8-15)17(26)21-18-22-23-19(28-18)27-12-14-6-4-5-9-20-14/h1-9,13H,10-12H2,(H,21,22,26)
- InChI Key： YRENSKJNKPLNPY-UHFFFAOYSA-N
- SMILES： S1C(=NN=C1NC(C1CC(N(C2C=CC=CC=2)C1)=O)=O)SCC1C=CC=CN=1

Computed Properties

Exact Mass: 411.08236715g/mol
Monoisotopic Mass: 411.08236715g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 142Å²

5-oxo-1-phenyl-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1877-0114-2μmol	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1877-0114-5μmol	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1877-0114-10μmol	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1877-0114-20μmol	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1877-0114-1mg	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1877-0114-2mg	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1877-0114-3mg	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1877-0114-4mg	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1877-0114-5mg	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1877-0114-10mg	5-oxo-1-phenyl-N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide	872594-79-1	90%+	10mg	$79.0	2023-05-17